Cas no 125036-96-6 (2-(2-fluoro-4-methoxyphenyl)propan-1-amine)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)propan-1-amine
• CAS No: 125036-96-6
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6510363
• PubChem ID: 14579467
• Update Time: 2025-07-21

2-(2-fluoro-4-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)propan-1-amine
• 125036-96-6
• EN300-1831581

• Inchi： 1S/C10H14FNO/c1-7(6-12)9-4-3-8(13-2)5-10(9)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： XEGVNVGSUYBJST-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)CN)OC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(2-fluoro-4-methoxyphenyl)propan-1-amine

2-(2-Fluoro-4-methoxyphenyl)propan-1-amine: An Overview of a Promising Compound (CAS No. 125036-96-6)

2-(2-Fluoro-4-methoxyphenyl)propan-1-amine (CAS No. 125036-96-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FMPA for brevity, is characterized by its unique chemical structure, which includes a fluoro and methoxy substituent on the phenyl ring and an amino group on the propyl side chain. The combination of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(2-fluoro-4-methoxyphenyl)propan-1-amine can be represented as C₁₀H₁₃NO₂F. The presence of the fluoro and methoxy groups on the aromatic ring enhances its lipophilicity and metabolic stability, while the amino group provides potential sites for interaction with biological targets. These structural features contribute to its diverse biological activities, including its ability to modulate neurotransmitter systems and influence cellular signaling pathways.

Recent studies have highlighted the potential of 2-(2-fluoro-4-methoxyphenyl)propan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that FMPA exhibits potent activity as a serotonin receptor agonist, particularly at the 5-HT_1A receptor. This property makes it a promising candidate for the development of novel antidepressants and anxiolytics. Preclinical studies have demonstrated that FMPA can effectively reduce symptoms of anxiety and depression in animal models, suggesting its potential for clinical translation.

In addition to its role in neuropsychiatric disorders, 2-(2-fluoro-4-methoxyphenyl)propan-1-amine has also been investigated for its potential in pain management. Studies have indicated that FMPA can modulate nociceptive pathways by interacting with specific receptors involved in pain signaling. This property could lead to the development of new analgesic agents with improved efficacy and reduced side effects compared to existing treatments.

The pharmacokinetic profile of 2-(2-fluoro-4-methoxyphenyl)propan-1-amine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that FMPA exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. These characteristics make it an attractive candidate for further drug development.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have demonstrated that 2-(2-fluoro-4-methoxyphenyl)propan-1-amine is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new compound, comprehensive safety evaluations are ongoing to ensure its suitability for human use.

The potential applications of 2-(2-fluoro-4-methoxyphenyl)propan-1-amine extend beyond traditional pharmaceuticals. In the field of chemical biology, FMPA has been used as a tool compound to investigate the role of specific receptors in various physiological processes. Its ability to selectively modulate receptor activity makes it a valuable reagent for probing cellular signaling pathways and understanding disease mechanisms.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)propan-1-amine (CAS No. 125036-96-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical conditions.